Cas no 157071-49-3 (1H-Pyrrole-1-aceticacid, 1-methylethyl ester)

• Product Name: 1H-Pyrrole-1-aceticacid, 1-methylethyl ester
• CAS No: 157071-49-3
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 107680
• Update Time: 2022-07-26

1H-Pyrrole-1-aceticacid, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1-aceticacid, 1-methylethyl ester
• 1H-Pyrrole-1-aceticacid,1-methylethylester(9CI)
• 1H-Pyrrole-1-acetic acid, 1-methylethyl ester

• Inchi： 1S/C9H13NO2/c1-8(2)12-9(11)7-10-5-3-4-6-10/h3-6,8H,7H2,1-2H3
• InChI Key： XALJVOQNKFTSDJ-UHFFFAOYSA-N
• SMILES： N1(CC(OC(C)C)=O)C=CC=C1

Computed Properties

• Exact Mass: 167.095
• Monoisotopic Mass: 167.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 31.2A^2